Cas no 1401425-44-2 (3-Methyl-5-(piperidin-4-yl)isoxazole hydrochloride)

• Product Name: 3-Methyl-5-(piperidin-4-yl)isoxazole hydrochloride
• CAS No: 1401425-44-2
• MF: C₉H₁₅ClN₂O
• MW: 202.681201219559
• MDL: MFCD22415177
• CID: 4698601
• Update Time: 2025-08-05

3-Methyl-5-(piperidin-4-yl)isoxazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-(piperidin-4-yl)isoxazole hydrochloride
• 4-(3-Methyl-5-isoxazolyl)piperidine hydrochloride
• 4-(3-Methyl-5-isoxazolyl)-, piperidine,HCl
• 4-(3-Methyl-5-isoxazolyl)-piperidine hydrochloride
• 4-?(3-?methyl-?5-?isoxazolyl)?-piperidine hydrochloride

• MDL： MFCD22415177
• Inchi： 1S/C9H14N2O.ClH/c1-7-6-9(12-11-7)8-2-4-10-5-3-8;/h6,8,10H,2-5H2,1H3;1H
• InChI Key： QYSSCFMEPPBNKE-UHFFFAOYSA-N
• SMILES： Cl.O1C(=CC(C)=N1)C1CCNCC1

Computed Properties

• Exact Mass: 202.087
• Monoisotopic Mass: 202.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1

Additional information on 3-Methyl-5-(piperidin-4-yl)isoxazole hydrochloride

3-Methyl-5-(piperidin-4-yl)isoxazole hydrochloride: A Comprehensive Overview

The compound 3-Methyl-5-(piperidin-4-yl)isoxazole hydrochloride (CAS No. 1401425-44-2) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds with one oxygen and one nitrogen atom in the ring. The presence of a piperidinyl group at the 5-position and a methyl group at the 3-position imparts unique structural and functional properties to this molecule.

Isoxazoles are known for their versatility in organic synthesis and their ability to act as scaffolds for various bioactive compounds. The hydrochloride salt form of this compound suggests its potential application in pharmaceuticals, where such salts are commonly used to enhance solubility and stability. Recent studies have highlighted the importance of 3-Methyl-5-(piperidin-4-yl)isoxazole hydrochloride in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents.

One of the key aspects of this compound is its synthesis. Researchers have employed various methods, including cyclization reactions and nucleophilic substitutions, to efficiently synthesize 3-Methyl-5-(piperidin-4-yl)isoxazole hydrochloride. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the molecule, which is crucial for its biological activity.

The physical and chemical properties of this compound are equally intriguing. Its molecular weight, melting point, and solubility characteristics make it suitable for a wide range of applications. For instance, its high solubility in polar solvents facilitates its use in drug delivery systems. Additionally, its stability under various conditions ensures that it can be stored and transported without degradation.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 3-Methyl-5-(piperidin-4-yl)isoxazole hydrochloride. These studies have provided insights into its electronic structure, reactivity, and potential interactions with biological targets. Such information is invaluable for designing analogs with enhanced pharmacokinetic properties.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. Furthermore, its ability to modulate cellular signaling pathways makes it a potential candidate for cancer therapy. Ongoing research is focused on optimizing its bioavailability and minimizing off-target effects to enhance its therapeutic potential.

The toxicological profile of 3-Methyl-5-(piperidin-4-yl)isoxazole hydrochloride is another area of active investigation. Initial studies suggest that it has a favorable safety profile with minimal adverse effects at therapeutic doses. However, further long-term studies are required to fully assess its safety and efficacy in humans.

In conclusion, 3-Methyl-5-(piperidin-4-yli soxazole hydrochloride (CAS No. 1401425-44-) represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its promising biological activity, positions it as a valuable tool in drug discovery and development.